Cas no 57218-31-2 (3H-Phenothiazin-3-one, 8-(methylsulfonyl)-)

3H-Phenothiazin-3-one, 8-(methylsulfonyl)- Properties

Names and Identifiers

• 3H-Phenothiazin-3-one, 8-(methylsulfonyl)-
• 8-methylsulfonylphenothiazin-3-one
• DTXSID00617955
• 57218-31-2
• 8-(Methanesulfonyl)-3H-phenothiazin-3-one

• InChIKey： FFVPMVJXZAERGK-UHFFFAOYSA-N
• Inchi： InChI=1S/C13H9NO3S2/c1-19(16,17)9-3-5-12-11(7-9)14-10-4-2-8(15)6-13(10)18-12/h2-7H,1H3
• SMILES： CS(C1C=C2C(SC3C(=N2)C=CC(=O)C=3)=CC=1)(=O)=O

Computed Properties

• Exact Mass: 291.00247
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 1
• Monoisotopic Mass: 291.00238550g/mol
• Heavy Atom Count: 19
• Complexity: 610
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.3
• Topological Polar Surface Area: 97.2Ų

Experimental Properties

• PSA: 63.57